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Compound of Interest

Compound Name: Hafnium sulfate

Cat. No.: B092958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hafnium(IV) sulfate, detailing its

chemical properties, synthesis, and applications, with a particular focus on its relevance in

research and development.

Chemical Identity
Hafnium(IV) sulfate is an inorganic compound with the chemical formula Hf(SO4)2.[1][2] It is a

moderately water and acid-soluble source of hafnium.[2] The compound exists in various

hydrated forms, Hf(SO4)2·nH2O, where 'n' can range from 0 to 7, with the anhydrous and

tetrahydrate forms being the most common.[3] Both the anhydrous and tetrahydrate salts are

white solids.[3]

Identifier Value

Chemical Formula Hf(SO4)2

CAS Number 15823-43-5[1][2][4][5]

IUPAC Name hafnium(4+);disulfate[1][6]

Synonyms Hafnium sulfate, Hafnium disulfate[1][2][3]

Physicochemical Properties
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The properties of Hafnium(IV) sulfate make it suitable for various specialized applications,

including the synthesis of advanced materials and as a precursor in chemical reactions.

Property Value

Molecular Weight 370.62 g/mol (anhydrous)[3][4]

Appearance White solid[2][3]

Density 4.86 g/cm³[3]

Melting Point Decomposes at 350 °C (662 °F; 623 K)[3]

Solubility Soluble in water[3]

Experimental Protocols: Synthesis of Hafnium(IV)
Sulfate
Synthesis of Hafnium(IV) Sulfate Tetrahydrate:

A common method for the preparation of hafnium(IV) sulfate tetrahydrate involves the reaction

of hafnium metal or hafnium(IV) oxide with concentrated sulfuric acid.[3]

Reactants:

Hafnium metal (Hf) or Hafnium(IV) oxide (HfO2)

Concentrated Sulfuric Acid (H2SO4)[7]

Procedure:

Hafnium metal or hafnium(IV) oxide is reacted with an excess of concentrated sulfuric

acid.

The resulting solution is heated to facilitate the reaction and then evaporated.

Upon cooling and evaporation, crystals of hafnium(IV) sulfate tetrahydrate will form.

Reaction Equation (using Hafnium metal): Hf + 2 H2SO4 → Hf(SO4)2 + 2 H2[3]
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Preparation of Anhydrous Hafnium(IV) Sulfate:

The anhydrous form of hafnium(IV) sulfate can be obtained by heating the tetrahydrate.[3]

Starting Material: Hafnium(IV) sulfate tetrahydrate (Hf(SO4)2·4H2O)

Procedure:

The tetrahydrate is heated to a temperature of 350 °C.[3]

At this temperature, the water of hydration is driven off, yielding the anhydrous salt.

Synthesis of Anhydrous Hafnium(IV) Sulfate

Reactants:
Hafnium Metal (Hf) or

Hafnium(IV) Oxide (HfO2)
+ Concentrated H2SO4

Reaction & Evaporation

Step 1

Hafnium(IV) Sulfate Tetrahydrate
Hf(SO4)2·4H2O

Step 2

Heating at 350°C

Step 3

Anhydrous Hafnium(IV) Sulfate
Hf(SO4)2

Final Product

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://en.wikipedia.org/wiki/Hafnium(IV)_sulfate
https://en.wikipedia.org/wiki/Hafnium(IV)_sulfate
https://www.benchchem.com/product/b092958?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthesis workflow for Hafnium(IV) Sulfate.

Applications in Research and Drug Development
While Hafnium(IV) sulfate itself is not a therapeutic agent, hafnium-based compounds are

gaining significant attention in the biomedical field, particularly in oncology.[8][9] Hafnium's high

atomic number makes it an excellent candidate for enhancing the effects of radiotherapy.[10]

Hafnium-Based Nanoparticles in Cancer Therapy:

Hafnium oxide (HfO2) nanoparticles, often synthesized from precursors like hafnium salts, are

being explored as radiosensitizers.[10] These nanoparticles can be functionalized to

specifically target tumor cells.[10] When irradiated, they enhance the local dose of radiation,

leading to more effective tumor cell killing while minimizing damage to surrounding healthy

tissue.[11]

Drug Delivery Systems: Hafnium(IV) sulfate is being investigated for its potential use in drug

delivery systems for targeted cancer therapy.[12]

Biomedical Imaging: Hafnium-based nanoparticles also show promise as contrast agents for

various imaging modalities used in cancer diagnosis and treatment monitoring.[11]

Biomaterials: Research has indicated that hafnium exhibits good biocompatibility and

osseointegration properties, suggesting its potential use in biomedical implants.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/acs.inorgchem.2c01768
https://pmc.ncbi.nlm.nih.gov/articles/PMC9768755/
https://impactfactor.org/PDF/IJPQA/15/IJPQA,Vol15,Issue1,Article77.pdf
https://impactfactor.org/PDF/IJPQA/15/IJPQA,Vol15,Issue1,Article77.pdf
https://impactfactor.org/PDF/IJPQA/15/IJPQA,Vol15,Issue1,Article77.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10933889/
https://www.chemimpex.com/products/35563
https://pmc.ncbi.nlm.nih.gov/articles/PMC10933889/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10933889/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Workflow of Hafnium Nanoparticles in Oncology
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Caption: Application of Hafnium-based nanoparticles in cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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